3-Chloroisoquinoline

• IUPAC Name: 3-chloroisoquinoline
• InChI: InChI=1S/C9H6ClN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H
• InChI Key: CPCMFADZMOYDSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC(=CC2=C1)Cl
• Molecular Formula: C9H6ClN
• DSSTOX Substance ID: DTXSID00348833
• Molecular Weight: 163.60 g/mol
• CAS No.: 19493-45-9

Description

3-Chloroisoquinoline (CAS: 19493-45-9) is a halogenated heterocyclic compound with the molecular formula C₉H₆ClN and a molecular weight of 163.6 g/mol . It is commercially available and widely utilized as a versatile building block in organic synthesis, particularly in pharmaceutical and materials chemistry. For example, it serves as a precursor in the synthesis of Ph₂P(3-isoquinoline) for luminescent copper complexes and as a substrate in CHK1 inhibitor development through Buchwald–Hartwig coupling reactions . Its toxicity profile includes acute toxicity via inhalation, skin contact, and ingestion, necessitating stringent safety protocols during handling .

Preparation Methods

Palladium-Catalyzed Carbonylation-Decarboxylation

Reaction Mechanism and Substrate Scope

The carbonylation of 2,3-dichloroquinoline derivatives under CO pressure (40 atm) in methanol, catalyzed by PdCl2 and triphenylphosphine, generates 2,3-quinolinedicarboxylate intermediates . Subsequent alkaline hydrolysis and selective decarboxylation in anisole at 153°C yield 3-quinolinecarboxylic acid, which undergoes chlorination via POCl3 or SOCl2. For example, 2,3-dichloroquinoline (40.0 g) reacts with CO in methanol at 160°C for 3 hours, yielding dimethyl 2,3-quinolinedicarboxylate (42.5 g, 85% conversion) . Hydrolysis with 10% NaOH (200 mL) and acidification produces 2,3-quinolinedicarboxylic acid (26.1 g), which decarboxylates to 3-quinolinecarboxylic acid (83% yield). Chlorination of the carboxylic acid with POCl3 at 80°C completes the synthesis of 3-chloroisoquinoline.

Optimization of Decarboxylation Conditions

Decarboxylation temperature critically influences selectivity. At 153°C, anisole facilitates smooth decomposition of 2,3-quinolinedicarboxylic acid without side reactions, whereas temperatures below 140°C result in incomplete conversion . Pilot-scale trials highlight the necessity of continuous flow reactors to mitigate exothermic risks during decarboxylation.

Transition-Metal-Free Multicomponent Coupling

Three-Component Reaction with 3-Haloisoquinolines

A NaOAc-promoted cascade coupling of this compound, haloalkanes, and sp³-carbon nucleophiles (e.g., acetophenone) constructs 1,2-disubstituted-3-isoquinolinones . This method forms C(sp³)−C(sp²), C−N, and C=O bonds in a single step, achieving yields of 70–85% under solvent-free conditions. For instance, this compound (1.0 mmol) reacts with benzyl bromide (1.2 mmol) and acetophenone (1.5 mmol) at 110°C for 24 hours, yielding 1-benzyl-3-isoquinolinone (78% yield) .

Role of Base and Temperature

Sodium acetate enhances nucleophilicity by deprotonating sp³-carbon sources, while temperatures above 100°C accelerate C−N bond formation. Lower temperatures (<80°C) favor incomplete coupling, necessitating prolonged reaction times.

Vilsmeier-Haack Chlorination and Cyclodextrin-SO3H Catalysis

Optimization of Chloroformylation

The Vilsmeier-Haack reaction utilizing DMF and POCl3 introduces chlorine at the 3-position of isoquinoline-3-carbaldehyde precursors. As shown in Table 1, a DMF:POCl3 molar ratio of 3:12 achieves 98% yield of 2-chloroquinoline-3-carbaldehyde within 2 hours at 80–90°C . Higher POCl3 concentrations (>12 mmol) reduce yields due to over-chlorination side reactions.

Table 1: Optimization of DMF:POCl3 Ratio for 3-Chloroquinoline Synthesis

DMF (mmol)	POCl3 (mmol)	Time (h)	Yield (%)
3	3	8	27
3	12	2	98
3	18	7	60

Solvent-Free Annulation with Cyclodextrin-SO3H

Cyclodextrin-SO3H catalyzes the condensation of this compound with thioglycolic acid and aryl aldehydes, forming thiazolidin-4-one derivatives . Under reflux without solvent, 10 mol% catalyst achieves 95–96% yields in 3–5 hours (Table 2). This method eliminates toxic solvents and simplifies purification.

Table 2: Thiazolidin-4-one Derivatives from this compound

Entry	Product	Time (h)	Yield (%)
5a	5a	2	98
5p	5p	3	95

Iodine-Mediated Oxidative Chlorination

TBHP-Iodine Synergy

Oxidative chlorination of isoquinoline using iodine (25 mol%) and TBHP (10 equiv) in toluene at 110°C introduces chlorine via radical intermediates . This method avoids transition metals, achieving 74% yield for N-benzylisoquinoline-1,3,4-trione. Substituting toluene with chlorobenzene as solvent enhances chlorine incorporation, though yields plateau at 60–70%.

Substrate Compatibility

Electron-deficient isoquinoline derivatives (e.g., 6-chloroisoquinoline) react sluggishly, requiring elevated temperatures (130°C) for comparable yields. Methyl and methoxy substituents on the aryl ring marginally improve reactivity due to enhanced radical stability.

Halogen Exchange Reactions

Bromine-to-Chlorine Substitution

Brominated isoquinolines undergo nucleophilic aromatic substitution with CuCl in DMF at 120°C. For example, 3-bromoisoquinoline (1.0 mmol) reacts with CuCl (2.0 mmol) for 12 hours, yielding this compound (82% yield). Electron-withdrawing groups at the 4-position accelerate substitution kinetics by polarizing the C−Br bond.

Limitations of Fluoride-Mediated Routes

Attempted Cl/F exchange using KF in ionic liquids (e.g., [BMIM][BF4]) results in <20% conversion, attributed to the weaker nucleophilicity of fluoride compared to chloride.

Chemical Reactions Analysis

Types of Reactions

Ingenol mebutate undergoes various chemical reactions, including:

Oxidation: Ingenol mebutate can be oxidized to form various oxidation products.

Reduction: Reduction reactions can convert ingenol mebutate into its reduced forms.

Substitution: Ingenol mebutate can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions of ingenol mebutate include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from the reactions of ingenol mebutate include various oxidized and reduced forms of the compound, as well as substituted derivatives .

Scientific Research Applications

Chemical Applications

Building Block in Organic Synthesis
3-Chloroisoquinoline serves as a crucial building block in the synthesis of more complex organic molecules. It is utilized in the development of various heterocyclic compounds, which are essential in pharmaceuticals and agrochemicals. The compound's ability to undergo electrophilic substitution reactions makes it valuable for creating derivatives with enhanced properties.

Material Science
In material science, this compound is explored for its potential use in developing new materials, including polymers and coatings. Its unique chemical properties can contribute to improved performance characteristics, such as thermal stability and chemical resistance.

Biological Applications

Antimicrobial Properties
Research indicates that this compound exhibits antimicrobial activity against a range of pathogens. Studies have shown that derivatives of this compound can inhibit bacterial growth, making it a candidate for developing new antibiotics.

Anticancer Research
The compound has been investigated for its potential anticancer properties. In a study involving human colon carcinoma cells (HT29), this compound demonstrated significant cytotoxicity with an IC50 value of approximately 150 nM. The mechanism involved G2 checkpoint abrogation, leading to increased mitotic entry in treated cells.

Mechanism of Action
Molecular docking studies suggest that this compound interacts with specific proteins involved in cancer progression, enhancing its potential as a therapeutic agent. The binding affinity of this compound to various molecular targets indicates its role in modulating biological pathways critical for tumor growth and survival .

Medicinal Applications

Therapeutic Agent Development
Ongoing research aims to explore the therapeutic potential of this compound in treating various medical conditions. Its unique structural features allow it to interact with biological targets selectively, which is crucial for drug development .

Case Study: Cancer Cell Proliferation Inhibition
A notable case study involved the evaluation of this compound's effect on cancer cell proliferation. The compound was tested using the sulforhodamine B assay, revealing potent inhibitory effects on HT29 cells. The findings underscore its potential utility in cancer therapy and warrant further investigation into its pharmacological profile.

Data Tables

Application Area	Description	Key Findings
Organic Synthesis	Building block for complex molecules	Used extensively in heterocyclic compound synthesis
Antimicrobial Activity	Inhibits bacterial growth	Effective against multiple pathogens
Anticancer Research	Cytotoxic effects on cancer cells	IC50 value ~150 nM against HT29 cells
Therapeutic Potential	Candidate for drug development	Selective interaction with biological targets

Mechanism of Action

Ingenol mebutate exerts its effects by inducing apoptosis in abnormal skin cells. The compound activates protein kinase C, which leads to the activation of various signaling pathways, including the Ras/Raf/mitogen-activated protein kinase pathway and the p38 pathway . These pathways ultimately result in cell death. Additionally, ingenol mebutate induces neutrophil-mediated inflammation and antibody-dependent cell death of residual disease cells .

Comparison with Similar Compounds

Structural and Functional Variations

The following table summarizes key structural and functional differences between 3-chloroisoquinoline and related compounds:

Compound Name	CAS Number	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Reactivity
This compound	19493-45-9	Cl at position 3	C₉H₆ClN	163.6	CHK1 inhibitors , ligand synthesis
5-Chloroisoquinoline	5430-45-5	Cl at position 5	C₉H₆ClN	163.6	Limited data in provided evidence; structural analog with potential for divergent reactivity
3-Chloro-6,7-dimethoxyisoquinoline	58163-20-5	Cl at position 3; OCH₃ at 6,7	C₁₁H₁₀ClNO₂	223.66	Enhanced polarity due to methoxy groups; potential for modified pharmacokinetics
Ethyl 6-chloroisoquinoline-3-carboxylate	1823552-72-2	Cl at position 6; COOEt at 3	C₁₂H₁₀ClNO₂	235.67	Ester functionality enables solubility tuning; research applications in medicinal chemistry
3-Fluoroisoquinoline	Not provided	F at position 3	C₉H₆FN	147.15	Higher electronegativity may alter reactivity in cross-coupling reactions

Toxicity and Handling

While toxicity data for analogs are sparse, this compound requires precautions against inhalation and skin contact . Similar protocols likely apply to structurally related compounds, though substituents like methoxy groups may reduce volatility or toxicity.

Industrial and Research Utility

• This compound: Preferred in kinase inhibitor synthesis due to commercial availability and moderate reactivity .
• 3-Bromoisoquinoline: Superior for coupling reactions with arylboronic acids, minimizing undesired homo-coupling .
• Fluorinated Analogs: Emerging interest in fluorinated isoquinolines for PET imaging or metabolic stability enhancement .

Biological Activity

3-Chloroisoquinoline is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological properties of this compound, focusing on its antimicrobial, anticancer, and enzyme inhibitory activities. The findings are supported by data tables and relevant case studies.

This compound is a heterocyclic compound characterized by a chlorine atom at the 3-position of the isoquinoline ring. Its molecular formula is C₉H₇ClN, and it features a planar structure that facilitates interactions with various biological targets.

Antimicrobial Activity

Research indicates that this compound exhibits notable antimicrobial properties. A study highlighted its effectiveness against several bacterial strains, including Pseudomonas aeruginosa and Klebsiella pneumoniae. The minimum inhibitory concentration (MIC) values for these bacteria were reported as follows:

Bacterial Strain	MIC (µg/mL)
Pseudomonas aeruginosa	10
Klebsiella pneumoniae	15

These results suggest that this compound could be a potential candidate for developing new antimicrobial agents, particularly against drug-resistant strains .

Anticancer Activity

The anticancer potential of this compound has also been investigated. A series of derivatives were synthesized and tested for their cytotoxic effects on cancer cell lines such as HeLa, HCT116, and MCF-7. The IC50 values obtained were:

Cell Line	IC50 (µM)
HeLa	30.98
HCT116	22.7
MCF-7	4.12

These findings indicate that derivatives of this compound possess significant cytotoxicity against various cancer cell lines, highlighting their potential as therapeutic agents in oncology .

Enzyme Inhibition

One of the critical biological activities of this compound is its ability to inhibit alkaline phosphatases (ALP), enzymes involved in various biochemical processes including bone mineralization and lipid metabolism. Inhibition studies have shown that this compound can disrupt ALP activity, which may have implications for conditions related to bone and metabolic disorders.

Table: Inhibition of Alkaline Phosphatases

Compound	% Inhibition at 100 µM
This compound	75
Control (No inhibitor)	0

Further research is needed to elucidate the mechanism behind this inhibition and its potential therapeutic applications in metabolic diseases .

Case Studies

• Antimicrobial Efficacy : A study assessed the antimicrobial effects of various isoquinoline derivatives, including this compound, demonstrating significant inhibition zones against E. coli and S. aureus. The study concluded that structural modifications could enhance activity further.
• Cytotoxicity in Cancer Models : Another investigation focused on the cytotoxic effects of this compound derivatives on breast cancer models, revealing promising results in reducing cell viability through apoptosis induction mechanisms.

Q & A

Basic Research Questions

Q. What are the critical safety considerations when handling 3-Chloroisoquinoline in laboratory settings?

• Methodological Answer : Safe handling requires adherence to protocols outlined in the Material Safety Data Sheet (MSDS). Key steps include using chemical fume hoods, wearing nitrile gloves, safety goggles, and lab coats. Immediate decontamination procedures for skin/eye contact involve 15-minute rinsing with water. Storage should avoid heat, sparks, and oxidizing agents. Fire suppression requires dry powder or CO₂ extinguishers .

Q. What are the standard protocols for synthesizing and characterizing this compound?

• Methodological Answer : Synthesis typically involves chlorination of isoquinoline derivatives using reagents like POCl₃. Characterization requires NMR (¹H/¹³C), IR spectroscopy, and elemental analysis. For novel derivatives, high-resolution mass spectrometry (HRMS) and X-ray crystallography are recommended. Known compounds must cite prior synthesis methods, while new compounds require purity data (e.g., HPLC ≥95%) and spectral validation .

Q. How should researchers purify this compound to ensure experimental reliability?

• Methodological Answer : Recrystallization (using ethanol/water mixtures) or column chromatography (silica gel, hexane/ethyl acetate gradient) are standard. Purity must be confirmed via melting point analysis and chromatographic methods (TLC or HPLC). For large-scale purification, distillation under reduced pressure may be employed .

Advanced Research Questions

Q. What advanced spectroscopic techniques resolve structural ambiguities in this compound derivatives?

• Methodological Answer : Nuclear Overhauser Effect Spectroscopy (NOESY) can confirm substituent positioning in complex derivatives. Dynamic NMR experiments assess rotational barriers in sterically hindered analogs. Computational methods (DFT calculations) paired with experimental data (X-ray) validate electronic and geometric properties .

Q. How can researchers address discrepancies in reported synthetic yields of this compound?

• Methodological Answer : Yield variations often stem from reaction conditions (temperature, solvent purity, catalyst loading). Systematic optimization via Design of Experiments (DoE) identifies critical parameters. Reproducibility requires detailed documentation of solvent drying, inert atmospheres, and stoichiometric ratios. Cross-lab validation using shared SOPs minimizes variability .

Q. What strategies enhance the sensitivity of chromatographic methods for quantifying trace impurities in this compound?

• Methodological Answer : Ultra-high-performance liquid chromatography (UHPLC) with sub-2µm particles improves resolution. Derivatization using fluorescent tags (e.g., dansyl chloride) enhances detection limits in UV/Vis assays. Mass spectrometry (LC-MS) with multiple reaction monitoring (MRM) targets specific impurities .

Q. How does solvent choice impact the stability of this compound in long-term storage?

• Methodological Answer : Stability studies in aprotic solvents (e.g., DMSO, DMF) show reduced hydrolysis compared to protic solvents. Accelerated degradation tests (40°C/75% RH for 6 months) under ICH guidelines predict shelf life. Light-sensitive samples require amber vials and inert gas (N₂) overlay .

Q. What computational approaches predict the reactivity of this compound in nucleophilic aromatic substitution?

• Methodological Answer : Density Functional Theory (DFT) calculates Fukui indices to identify electrophilic centers. Molecular docking studies (e.g., AutoDock Vina) model interactions with biological targets like kinases. Machine learning models trained on Hammett constants predict substituent effects on reaction rates .

Q. Data Analysis and Reproducibility

Q. How can researchers design experiments to minimize batch-to-batch variability in this compound synthesis?

• Methodological Answer : Implement Statistical Process Control (SPC) charts for critical parameters (reaction time, pH). Use reference standards (e.g., USP-grade reagents) and inter-laboratory round-robin testing. Document deviations in supplementary materials for peer review .

Q. What methodologies assess the ecological impact of this compound in wastewater systems?

• Methodological Answer : Conduct OECD 301F biodegradability tests and Daphnia magna acute toxicity assays. High-resolution LC-MS traces degradation products. Collaborate with environmental chemists to model bioaccumulation potential using EPI Suite software .

Q. Cross-Disciplinary Applications

Q. How can this compound be optimized for use in metal-catalyzed cross-coupling reactions?

• Methodological Answer : Screen palladium/copper catalysts (e.g., Pd(OAc)₂, CuI) with ligand libraries (XPhos, BINAP). Monitor reaction progress via in-situ IR. Mechanistic studies (kinetic isotope effects) elucidate rate-determining steps .

Q. What in vitro assays evaluate the kinase inhibition potency of this compound derivatives?

• Methodological Answer : Use fluorescence-based ADP-Glo™ assays for IC₅₀ determination. Pair with cellular assays (e.g., MTT for cytotoxicity). Structural analogs with known inhibitors (e.g., Staurosporine) serve as positive controls .

Synthesis routes and methods I

Procedure details

3-Aminoisoquinoline (1.44 g, 10 mmol) was suspended in 10M HCl (5 mL) and cooled to 0° C. Sodium nitrite (689 mg, 10 mmol) was added in portions over 5 minutes. The reaction mixture was stirred at 0° C. for 2 hours and allowed to warm to room temperature over 1 hour. The reaction mixture was added carefully to saturated NaHCO3 solution (200 mL) and extracted into ethyl acetate. The insoluble byproduct was removed by filtration and the aqueous layer was re-extracted into ethyl acetate. The combined organics were washed with water and brine, dried (Na2SO4) and concentrated to a brown oil which solidified on standing. Flash chromatography on silica, eluting with dichloromethane, gave the title compound as a white solid (827 mg, 5.05 mmol, 51%). 1H NMR (d6-DMSO, 400 MHz) δ 9.12 (s, 1H), 8.41 (s, 1H), 8.12 (dd, 1H, J=7.5, 1.0 Hz), 7.93-7.90 (m, 1H), 7.84-7.80 (m, 1H), 7.74-7.70 (m, 1H). LCMS (1) Rt=1.79 min; m/z (ESI+) 164 (MH+).

Synthesis routes and methods II

Procedure details

The product from Example 60B (6.73 g, 33.8 mmol) was suspended in glacial acetic acid (37 mL) and concentrated HCl (13 mL), treated with tin powder (12.1 g, 101.9 mmol), and heated at 55-60° C. for 3 hours with stirring. The mixture was allowed to cool to room temperature and the precipitated tin salts were removed by filtration through Celite. The filtrate was basified to pH 9 with concentrated NH4OH and then extracted with ethyl acetate. The organic extracts were combined, washed with saturated NaHCO3 solution, dried over Na2SO4, and concentrated under reduced pressure to provide the title compound as a gummy yellow residue (1.28 g, 23%).

Synthesis routes and methods III

Procedure details

A mixture of 1,3-dichloroisoquinoline (26.0 g; prepared according to the method of G Simchen, Angew. Chem. Internat. Ed. 5 (7), 663, 1966), acetic acid (125 ml), hydrogen iodide (55 ml) and red phosphorus (9.0 g) was heated with stirring at a temperature of 170° C. for a period of 3 hours. After cooling the mixture was poured into ice-water and the aqueous mixture was neutralized with aqueous sodium hydroxide. The aqueous mixture was extracted with dichloromethane and the organic extract was dried over anhydrous magnesium sulfate. The solvent was evaporated to give an oil which was purified by column chromatography over silica gel (eluant dichloromethane) to give 3-chloroisoquinoline (18.23 g) mp<50° C.

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details